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Compound of Interest

Compound Name: Penicillin G Procaine

Cat. No.: B1212216

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Penicillin G Procaine in various animal models for research purposes.

Penicillin G procaine is a long-acting parenteral antibiotic combining penicillin G and the local
anesthetic procaine. This combination allows for less frequent dosing and reduced injection site
pain.[1] In research settings, it is utilized to model infectious diseases and assess antibacterial
efficacy.

Mechanism of Action

Penicillin G is a beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.[2] It
specifically targets penicillin-binding proteins (PBPs), which are enzymes essential for the final
step in peptidoglycan synthesis.[2] By acylating the transpeptidase enzyme, penicillin G
prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and
subsequent cell lysis.[2] The procaine component of the formulation serves as a local
anesthetic and also slows the absorption of penicillin G, prolonging its therapeutic effect.[1]
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Diagram 1: Mechanism of Action of Penicillin G.

Quantitative Data Summary

The following tables summarize key quantitative data for the use of Penicillin G Procaine in

various animal models.

Table 1: Recommended Dosage by Animal Model

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1212216?utm_src=pdf-body-img
https://www.benchchem.com/product/b1212216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Dosage Range

Route of

Animal Model . . Frequency Reference(s)
(IU/kg) Administration
Rabbit 6,000 - 18,000 IM, SC Once daily [11[3]
4 mg/kg
Rat o IM Every 12 hours [4]
(Penicillin G)
LD50 of
Mouse Procaine: 45 - - [5]
mg/kg (1V)
Every 12-24
Dog 20,000 - 40,000 IM, SC
hours
Cat 20,000 - 40,000 IM, SC Every 8-12 hours
Swine 3,000 IM Once daily [6]
Cattle 3,000 IM Once daily [6]
Sheep 3,000 IM Once daily [6]
Horse 22,000 IM - [7]

Note: IU to mg conversion: 1 mg of penicillin G sodium is approximately 1667 1U.[8]

Table 2: Pharmacokinetic Parameters (Various Species)

o ) Elimination
] Administration ]
Species Tmax (hours) Half-life Reference(s)
Route

(hours)
15-20 (blood

Human IM ~4 [9][10]
level fall-off)
15.6 (procaine),

Horse IM - 24.7 (penicillin [71[11][12]
G)

Cattle IP 0.75+0.27 - [13]
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Table 3: Toxicity Data

] Route of
Species Compound LD50 L . Reference(s)
Administration
Mouse Procaine 45 mg/kg v [5]
Rat Procaine 35 mg/kg v [5]
Penicillin G
Mouse ] 70 mg/kg \Y [5]
Procaine

Experimental Protocols
Protocol 1: Preparation of Penicillin G Procaine for

Injection

Materials:

size)

Procedure:

the specified sterile diluent.

Sterile diluent (if required by manufacturer)

70% ethanol or other suitable disinfectant

Vial of Penicillin G Procaine for injectable suspension (e.g., 300,000 1U/mL)

Sterile syringes and needles (1-3 mL syringes; 21-25 gauge needles depending on animal

If using a lyophilized powder, reconstitute according to the manufacturer's instructions with

For suspensions, warm the vial to room temperature to reduce viscosity.[14]
Shake the vial vigorously to ensure a uniform suspension.[14]

Disinfect the rubber stopper of the vial with 70% ethanol.
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e Using a sterile syringe and needle, draw up the required volume of the suspension.

« To facilitate withdrawal, you may first inject a volume of air equal to the dose into the vial.[6]

» Before administration, ensure there are no air bubbles in the syringe, or a small bubble is
present at the plunger end to ensure the full dose is administered.[6]
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Diagram 2: Workflow for Preparation of Penicillin G Procaine.
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Protocol 2: Intramuscular (IM) Administration in Rodents

Materials:

e Prepared syringe with Penicillin G Procaine
o Appropriate animal restraint device

e 70% ethanol

Procedure:

» Restraint: Properly restrain the animal to expose the desired injection site. For mice and rats,
the quadriceps or gluteal muscles are common sites.

» Site Preparation: Disinfect the injection site with 70% ethanol.
e Injection:

o Mouse: Use a 25-gauge needle. The maximum injection volume should not exceed 0.05
mL per site.

o Rat: Use a 23-25 gauge needle. The maximum injection volume should not exceed 0.1 mL
per site.

 Insert the needle deep into the muscle mass.

o Aspirate briefly to ensure the needle is not in a blood vessel. If blood appears, withdraw the
needle and select a new site.

* Inject the suspension slowly and steadily.[15]
» Withdraw the needle and apply gentle pressure to the injection site for a few seconds.
» Rotate injection sites for subsequent administrations.[16]

e Monitor the animal for any adverse reactions.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1212216?utm_src=pdf-body
https://www.drugs.com/dosage/penicillin-g-procaine.html
https://www.revivalanimal.com/product/penicillin-g-procaine-injection-suspension
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol 3: Subcutaneous (SC) Administration in
Rodents and Rabbits

Materials:

o Prepared syringe with Penicillin G Procaine
» Appropriate animal restraint device

e 70% ethanol

Procedure:

o Restraint: Properly restrain the animal.

» Site Preparation: Shave a small area of fur at the injection site (dorsal region between the
scapulae is common) and disinfect with 70% ethanol.

e Injection:
o Gently lift a fold of skin to create a "tent.”
o Insert the needle (23-25 gauge) into the base of the skin tent, parallel to the body.
o Aspirate to check for blood.
o Inject the solution.
» Withdraw the needle and gently massage the area to aid in dispersal.

« Monitor the animal for any local reactions at the injection site. Mild soreness may occur with
subcutaneous administration.[1]

Adverse Effects and Monitoring

Researchers should be vigilant for potential adverse effects, which can include:
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o Hypersensitivity Reactions: These are the most common adverse effects and can range from
skin rashes and urticaria to severe, life-threatening anaphylaxis.[9] Animals with a known
hypersensitivity to penicillins or cephalosporins should not be treated with Penicillin G
Procaine.[16]

o Procaine Toxicity: Inadvertent intravenous injection or administration of very high doses can
lead to central nervous system effects such as tremors, seizures, and behavioral changes.[5]
[17]

e Local Tissue Reactions: Intramuscular injections may cause local irritation and inflammation
at the injection site.[16]

o Gastrointestinal Upset: As with many antibiotics, disruption of the normal gut flora can occur.
Monitoring:

o Closely observe animals for at least 30 minutes post-injection for any signs of acute allergic
reactions.[3]

o Regularly inspect injection sites for signs of inflammation, swelling, or abscess formation.
e Monitor for changes in behavior, appetite, and hydration status.

¢ Inlong-term studies, periodic complete blood counts may be considered to monitor for
hematological abnormalities.

Considerations for Experimental Design

o Dose Selection: The appropriate dose will depend on the animal model, the specific
pathogen being studied, and the severity of the infection. It is recommended to conduct pilot
studies to determine the optimal dose for your specific experimental conditions.

¢ Route of Administration: The choice between intramuscular and subcutaneous administration
may affect the absorption rate and bioavailability of the drug.[18]

o Control Groups: Always include appropriate control groups in your study design, such as
vehicle-treated animals.
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e Regulatory Compliance: All animal experiments must be conducted in accordance with
institutional and national guidelines for animal welfare.

By following these protocols and considerations, researchers can effectively and safely utilize
Penicillin G Procaine in their animal models to advance scientific knowledge and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.drugs.com [drugs.com]
e 2. norbrook.com [norbrook.com]
o 3. pdf.hres.ca [pdf.hres.ca]

e 4. Efficacy of continuous versus intermittent administration of penicillin G in Streptococcus
pneumoniae pneumonia in normal and immunodeficient rats - PubMed
[pubmed.ncbi.nim.nih.gov]

e 5. ema.europa.eu [ema.europa.eu]
e 6. Pro-Pen-G Injection for Animal Use - Drugs.com [drugs.com]

o 7. Pharmacokinetics of penicillin G procaine versus penicillin G potassium and procaine
hydrochloride in horses - PubMed [pubmed.ncbi.nim.nih.gov]

e 8. journals.asm.org [journals.asm.org]

e 9. Penicillin G Procaine (Penicillin Procaine Injection): Side Effects, Uses, Dosage,
Interactions, Warnings [rxlist.com]

e 10. labeling.pfizer.com [labeling.pfizer.com]
e 11. madbarn.com [madbarn.com]

e 12. researchgate.net [researchgate.net]

e 13. cgfarad.ca [cgfarad.ca]

e 14. mda.state.mn.us [mda.state.mn.us]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1212216?utm_src=pdf-body
https://www.benchchem.com/product/b1212216?utm_src=pdf-custom-synthesis
https://www.drugs.com/vet/procaine-penicillin-g-can.html
https://www.norbrook.com/media/k4snuf4j/ultrapen-la-product-insert.pdf
https://pdf.hres.ca/dpd_pm/00060521.PDF
https://pubmed.ncbi.nlm.nih.gov/6723636/
https://pubmed.ncbi.nlm.nih.gov/6723636/
https://pubmed.ncbi.nlm.nih.gov/6723636/
https://www.ema.europa.eu/en/documents/mrl-report/procaine-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.drugs.com/vet/pro-pen-g-injection.html
https://pubmed.ncbi.nlm.nih.gov/10895905/
https://pubmed.ncbi.nlm.nih.gov/10895905/
https://journals.asm.org/doi/pdf/10.1128/jb.59.5.625-643.1950
https://www.rxlist.com/penicillin-g-procaine-drug.htm
https://www.rxlist.com/penicillin-g-procaine-drug.htm
https://labeling.pfizer.com/showlabeling.aspx?id=718
https://madbarn.com/research/pharmacokinetics-of-penicillin-g-procaine-versus-penicillin-g-potassium-and-procaine-hydrochloride-in-horses/
https://www.researchgate.net/publication/12423138_Pharmacokinetics_of_penicillin_G_procaine_versus_penicillin_G_potassium_and_procaine_hydrochloride_in_horses
https://cgfarad.ca/wp-content/uploads/2025/04/Chicoine-2009-Kinetics-and-residues-of-PPG.pdf
https://www.mda.state.mn.us/sites/default/files/inline-files/Injectable-Penicillin-G-Procaine-2.21.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 15. drugs.com [drugs.com]
e 16. revivalanimal.com [revivalanimal.com]
e 17. drugs.com [drugs.com]

» 18. Effect of the injection site on the pharmacokinetics of procaine penicillin G in horses -
PubMed [pubmed.nchbi.nlm.nih.gov]
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animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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